1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one

• IUPAC Name: (E)-1-(4-methoxyphenyl)-3-(2-nitroanilino)prop-2-en-1-one
• InChI: InChI=1S/C16H14N2O4/c1-22-13-8-6-12(7-9-13)16(19)10-11-17-14-4-2-3-5-15(14)18(20)21/h2-11,17H,1H3/b11-10+
• InChI Key: BCRDFTHECGBXQE-ZHACJKMWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CNC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C=C/NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H14N2O4
• DSSTOX Substance ID: DTXSID80415299
• Molecular Weight: 298.29 g/mol
• CAS RN: 5557-65-3

Description

1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one, also known as MNPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNPA is a member of the chalcone family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in oxidative stress and inflammation. 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), two molecules involved in oxidative stress and inflammation. 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. In addition, 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has been shown to reduce the expression of various inflammatory mediators such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has several advantages for lab experiments, including its ease of synthesis, high purity, and diverse biological activities. 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one can be easily synthesized in large quantities and has been shown to exhibit potent activities in various assays. However, 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one also has some limitations, including its potential toxicity and lack of specificity for certain targets. Further studies are needed to fully understand the safety and efficacy of 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one for various applications.

Future Directions

There are several future directions for 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one research, including its potential use as a therapeutic agent for various diseases such as cancer and inflammation. 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one can also be further studied for its potential use as a fluorescent probe for the detection of metal ions in biological samples. Further studies are needed to fully understand the mechanism of action of 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one and its potential targets. In addition, the development of 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one derivatives with improved specificity and efficacy is an area of future research.

Scientific Research Applications

1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has been studied for its potential applications in various scientific fields such as medicinal chemistry, biochemistry, and pharmacology. 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has been shown to exhibit potent antioxidant, anti-inflammatory, and anticancer activities. 1-(4-methoxyphenyl)-3-[(2-nitrophenyl)amino]-2-propen-1-one has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological samples.